Cas no 1379348-37-4 (2-sulfanyl-4-(trifluoromethyl)benzonitrile)

• Product Name: 2-sulfanyl-4-(trifluoromethyl)benzonitrile
• CAS No: 1379348-37-4
• MF: C₈H₄F₃NS
• MW: 203.184270858765
• MDL: MFCD18904497
• CID: 5607726
• PubChem ID: 121363138
• Update Time: 2025-10-18

2-sulfanyl-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-mercapto-4-(trifluoromethyl)-
• 2-mercapto-4-(trifluoromethyl)benzonitrile
• EN300-842815
• 1379348-37-4
• 2-sulfanyl-4-(trifluoromethyl)benzonitrile
• SCHEMBL17782865

• MDL： MFCD18904497
• Inchi： 1S/C8H4F3NS/c9-8(10,11)6-2-1-5(4-12)7(13)3-6/h1-3,13H
• InChI Key： NWVQXMARHDUUPL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(F)(F)F)C=C1S

Computed Properties

• Exact Mass: 203.00165479g/mol
• Monoisotopic Mass: 203.00165479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 267.4±40.0 °C(Predicted)
• pka: 4.46±0.48(Predicted)

Additional information on 2-sulfanyl-4-(trifluoromethyl)benzonitrile

Introduction to 2-sulfanyl-4-(trifluoromethyl)benzonitrile (CAS No. 1379348-37-4)

2-sulfanyl-4-(trifluoromethyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1379348-37-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) and a sulfanyl (-SH) substituent, alongside a trifluoromethyl (-CF₃) group at the para position relative to the sulfanyl group. The structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry and material science.

The synthesis of 2-sulfanyl-4-(trifluoromethyl)benzonitrile involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the sulfanyl group at the ortho position and the trifluoromethyl group at the para position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to achieve the desired regioselectivity and functionalization.

The presence of both electron-withdrawing and electron-donating groups in 2-sulfanyl-4-(trifluoromethyl)benzonitrile imparts unique electronic properties to the molecule. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the sulfanyl group can participate in hydrogen bonding interactions, making it a versatile scaffold for drug design. These characteristics have positioned this compound as a key intermediate in the development of novel therapeutic agents.

In recent years, 2-sulfanyl-4-(trifluoromethyl)benzonitrile has been studied for its potential applications in various therapeutic areas. One notable area of research is its role as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The nitrile group can be further functionalized into amides or carboxylic acids, expanding its utility in medicinal chemistry. Additionally, the compound's ability to interact with biological targets through multiple binding sites makes it an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of 2-sulfanyl-4-(trifluoromethyl)benzonitrile derivatives with high accuracy. Molecular docking studies have identified several promising analogs that exhibit enhanced activity against specific disease targets. These computational approaches have accelerated the discovery process, allowing for rapid screening of large libraries of compounds.

The agrochemical industry has also shown interest in 2-sulfanyl-4-(trifluoromethyl)benzonitrile due to its potential as a precursor for herbicides and fungicides. The trifluoromethyl group's contribution to metabolic stability makes it an ideal candidate for developing environmentally friendly agrochemicals with prolonged activity. Field trials have demonstrated promising results in controlling resistant weed species while maintaining low toxicity to non-target organisms.

From a material science perspective, 2-sulfanyl-4-(trifluoromethyl)benzonitrile has been explored for its potential use in organic electronics. The conjugated system formed by the aromatic ring and nitrile group allows for efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported significant improvements in device performance by incorporating this compound into organic semiconducting materials.

The industrial production of 2-sulfanyl-4-(trifluoromethyl)benzonitrile requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the chemical structure and assess impurities. These methods provide critical data for regulatory submissions and ensure compliance with industry standards.

The future prospects of 2-sulfanyl-4-(trifluoromethyl)benzonitrile are vast, with ongoing research focusing on expanding its applications across multiple domains. Innovations in synthetic chemistry are expected to yield more efficient routes for production, while advances in drug discovery technologies will continue to uncover new therapeutic uses. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.